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Compound of Interest

Compound Name:
1,1-Cyclohexanediacetic acid

monoamide

Cat. No.: B184906 Get Quote

Essential Safety and Handling Guide for 1,1-
Cyclohexanediacetic Acid Monoamide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,1-Cyclohexanediacetic acid monoamide (CAS RN: 99189-60-

3). Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

experimental integrity.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,1-Cyclohexanediacetic acid
monoamide is provided below. This information is critical for safe handling and storage.
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Property Value

Molecular Formula C₁₀H₁₇NO₃[1][2]

Molecular Weight 199.25 g/mol [1][3]

Appearance White to off-white crystalline powder[4]

Melting Point 141-146 °C[1]

Solubility

Sparingly soluble in water. Soluble in polar

organic solvents like methanol and

dimethylformamide.[4]

Storage Class Code 11 - Combustible Solids[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicological data for 1,1-Cyclohexanediacetic acid monoamide is

limited, it is prudent to handle it with care, assuming potential for irritation.[4] The following

table outlines the recommended PPE.
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PPE Category Required Equipment Specifications and Use

Eye Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or NIOSH (US) standards to

protect against dust particles

and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves before use and

change them regularly, or

immediately if contaminated, to

prevent skin contact.

Respiratory Protection
Dust mask (N95 or higher) or

respirator

Recommended when handling

the powder outside of a fume

hood to avoid inhalation of

dust. For higher-level

protection, use a respirator

with appropriate cartridges

(e.g., OV/AG/P99).[4]

Body Protection Laboratory coat
To protect skin and clothing

from accidental spills.

Foot Protection Closed-toe shoes
Must be worn at all times in the

laboratory.

GHS Hazard Statements (Potential):

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Operational Plan: Step-by-Step Handling Procedure
The following protocol outlines the safe handling of 1,1-Cyclohexanediacetic acid
monoamide for routine laboratory procedures such as weighing and dissolution.
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Experimental Protocol: Weighing and Dissolving a Solid Sample

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Don all required personal protective equipment as detailed in the PPE table.

Have spill cleanup materials readily available.

Weighing:

Place a clean, tared weigh boat on an analytical balance.

Carefully transfer the desired amount of 1,1-Cyclohexanediacetic acid monoamide to

the weigh boat using a clean spatula.

Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

Record the exact weight of the solid.

Dissolution:

Transfer the weighed solid to an appropriate flask or beaker.

Add the desired solvent (e.g., methanol, dimethylformamide) to the vessel.

If necessary, gently warm the solution on a hot plate with stirring in the fume hood to aid

dissolution.[5] Do not overheat.

Allow the solution to cool to room temperature before use.

Post-Procedure:

Tightly cap the stock solution and label it with the chemical name, concentration, date, and

your initials.

Clean all equipment used in the procedure.
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Dispose of any contaminated materials according to the disposal plan.

Wash hands thoroughly after completing the work.

First Aid and Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[4]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[4]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, evacuate the area and contact emergency

services.

Disposal Plan
Proper disposal of 1,1-Cyclohexanediacetic acid monoamide and associated waste is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused/Surplus Solid Chemical

Offer to a licensed professional waste disposal

service. The recommended method is

incineration in a chemical incinerator equipped

with an afterburner and scrubber.

Contaminated Labware (e.g., gloves, weigh

boats)

Place in a designated, sealed waste container

and dispose of according to your institution's

chemical waste procedures.

Empty Containers

Rinse the container thoroughly with a suitable

solvent. The rinsate should be collected as

chemical waste. Once clean, the container can

be disposed of as non-hazardous waste.

Solutions

Collect in a designated, labeled waste container

for liquid chemical waste. Do not pour down the

drain.

Logical Workflow for Handling
The following diagram illustrates the key decision points and steps for the safe handling of 1,1-
Cyclohexanediacetic acid monoamide.
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Caption: Workflow for safe handling of 1,1-Cyclohexanediacetic acid monoamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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